Cas no 1448012-56-3 (C26:1 Sphingomyelin)

• Product Name: C26:1 Sphingomyelin
• CAS No: 1448012-56-3
• Molecular Formula: C₄₉H₉₇N₂O₆P
• Molecular Weight: 841.27805685997
• CID: 4762916

C26:1 Sphingomyelin Properties

Names and Identifiers

• C26:1 Sphingomyelin
• SM(d18:1/26:1(17Z))
• LMSP03010009
• Q27157791

• InChIKey： YXEXWUZHFGYOHJ-UOJCCMJYSA-N
• Inchi： 1S/C49H97N2O6P/c1-6-8-10-12-14-16-18-20-21-22-23-24-25-26-27-28-29-31-33-35-37-39-41-43-49(53)50-47(46-57-58(54,55)56-45-44-51(3,4)5)48(52)42-40-38-36-34-32-30-19-17-15-13-11-9-7-2/h20-21,40,42,47-48,52H,6-19,22-39,41,43-46H2,1-5H3,(H-,50,53,54,55)/b21-20-,42-40+/t47-,48+/m0/s1
• SMILES： P(=O)([O-])(OC[C@@H]([C@@H](/C=C/CCCCCCCCCCCCC)O)NC(CCCCCCCCCCCCCCC/C=C\CCCCCCCC)=O)OCC[N+](C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 45
• Heavy Atom Count: 58
• Complexity: 992
• XLogP3: 16.8
• Topological Polar Surface Area: 108

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Sphingolipids Phosphosphingolipids